Cas no 2680646-97-1 (3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680646-97-1
• MF: C₁₃H₁₀F₄N₂O₃
• MW: 318.223717212677
• CID: 5632934
• PubChem ID: 165922810
• Update Time: 2025-05-24

3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680646-97-1
• 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28293541

• Inchi： 1S/C13H10F4N2O3/c14-7-2-1-3-8-10(7)6(5-18-8)4-9(11(20)21)19-12(22)13(15,16)17/h1-3,5,9,18H,4H2,(H,19,22)(H,20,21)
• InChI Key： ONRYSYGXRHNJEK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC(C(=O)O)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 318.06275483g/mol
• Monoisotopic Mass: 318.06275483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.2Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

3-(4-Fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

The compound with CAS No 2680646-97-1, known as 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular structure of 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid consists of an indole ring substituted with a fluoro group at the 4-position and a trifluoroacetylamino group at the 3-position. The presence of the trifluoroacetyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the indole moiety is known for its aromaticity and potential to engage in hydrogen bonding interactions, making it a valuable component in drug design.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that typically includes the preparation of the indole derivative followed by the introduction of the trifluoroacetyl group. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. These advancements highlight the importance of continuous improvement in synthetic methodologies to meet the demands of modern drug discovery.

Biological Activity and Therapeutic Potential

3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid has demonstrated promising biological activity in various assays. Preclinical studies have shown that this compound exhibits potent inhibitory effects against certain enzymes associated with inflammatory diseases and cancer. Its ability to modulate these targets makes it a compelling candidate for further investigation in disease models. Moreover, recent research has explored its potential as a lead compound for developing novel anti-inflammatory agents.

Recent Research Developments

In line with the growing interest in fluorinated compounds due to their unique pharmacokinetic profiles, recent studies have delved deeper into understanding the role of fluorine atoms in this molecule's activity. For example, researchers have conducted structure-activity relationship (SAR) studies to evaluate how variations in fluorine substitution patterns affect binding affinity and selectivity. These findings underscore the importance of fluorine atoms in enhancing drug-like properties such as bioavailability and stability.

Conclusion

In summary, CAS No 2680646-97-1, or 3-(4-fluoro-1H-indol-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents.